Cas no 2094694-86-5 (N-(2-methylprop-2-en-1-yl)-N-{1-(propan-2-yl)-1H-pyrazol-4-ylmethyl}prop-2-enamide)

• Product Name: N-(2-methylprop-2-en-1-yl)-N-{1-(propan-2-yl)-1H-pyrazol-4-ylmethyl}prop-2-enamide
• CAS No: 2094694-86-5
• MF: C₁₄H₂₁N₃O
• MW: 247.336043119431
• CID: 6421566
• PubChem ID: 121582255
• Update Time: 2025-07-22

N-(2-methylprop-2-en-1-yl)-N-{1-(propan-2-yl)-1H-pyrazol-4-ylmethyl}prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methylprop-2-en-1-yl)-N-{1-(propan-2-yl)-1H-pyrazol-4-ylmethyl}prop-2-enamide
• N-(2-methylprop-2-en-1-yl)-N-{[1-(propan-2-yl)-1H-pyrazol-4-yl]methyl}prop-2-enamide
• N-(2-methylprop-2-enyl)-N-[(1-propan-2-ylpyrazol-4-yl)methyl]prop-2-enamide
• EN300-26577056
• 2094694-86-5
• AKOS033850080
• Z2285378134

• Inchi： 1S/C14H21N3O/c1-6-14(18)16(8-11(2)3)9-13-7-15-17(10-13)12(4)5/h6-7,10,12H,1-2,8-9H2,3-5H3
• InChI Key： BXBIODIIJYCCPK-UHFFFAOYSA-N
• SMILES： O=C(C=C)N(CC(=C)C)CC1C=NN(C=1)C(C)C

Computed Properties

• Exact Mass: 247.168462302g/mol
• Monoisotopic Mass: 247.168462302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 38.1Ų

Additional information on N-(2-methylprop-2-en-1-yl)-N-{1-(propan-2-yl)-1H-pyrazol-4-ylmethyl}prop-2-enamide

N-(2-Methylprop-2-en-1-yl)-N-{1-(Propan-2-yl)-1H-Pyrazol-4-Ylmethyl}Prop-2-enamide: A Comprehensive Overview

The compound N-(2-methylprop-2-en-1-yl)-N-{1-(propan-2-yl)-1H-pyrazol-4-y lmethyl}prop-2-enamide, identified by the CAS number 2094694865, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of amides, characterized by its unique structure that combines a pyrazole ring, an enamine group, and a substituted propenamide moiety. Recent studies have highlighted its role in drug discovery, particularly in the development of bioactive molecules with potential therapeutic applications.

The molecular structure of this compound is notable for its conjugated system, which includes a pyrazole ring substituted with a propan-2-yl group and an enamine group derived from 2-methylpropenamide. This conjugation enhances the compound's stability and reactivity, making it a valuable substrate for further chemical modifications. Researchers have explored its use as a building block in synthesizing bioactive molecules, particularly in the context of developing novel antibiotics and anti-inflammatory agents.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-component reactions, such as the Passerini reaction and other tandem processes. These methods not only improve yield but also reduce the environmental footprint of the synthesis process. The ability to synthesize this compound in large quantities has facilitated its application in high-throughput screening assays, where it has demonstrated promising activity against various enzyme targets.

In terms of pharmacological applications, studies have shown that this compound exhibits selective inhibition against certain kinases, making it a potential candidate for targeted therapies. Additionally, its ability to modulate cellular signaling pathways has been explored in the context of cancer treatment. Preclinical studies have demonstrated its efficacy in inhibiting tumor growth in vitro and in vivo models, suggesting its potential as an anticancer agent.

From a structural perspective, the compound's enamine functionality plays a crucial role in its reactivity and selectivity. The enamine group facilitates hydrogen bonding and π-interactions, which are essential for binding to biological targets. Furthermore, the presence of the pyrazole ring introduces additional electronic effects that enhance the molecule's bioavailability and stability within biological systems.

Recent research has also focused on the stereochemical properties of this compound. Stereoisomerism can significantly influence the biological activity of molecules, and understanding these properties is critical for optimizing therapeutic outcomes. Studies have revealed that certain stereoisomers exhibit enhanced potency compared to others, highlighting the importance of stereocontrol in drug design.

In conclusion, N-(2-methylprop-2-en-1-y l)-N-{1-(propan - 2 - yl ) - 1 H - pyrazol - 4 - ylm eth yl } prop - 2 - en amide represents a promising lead compound with diverse applications across multiple fields. Its unique structure, combined with recent advancements in synthetic methodologies and pharmacological studies, positions it as a key player in future drug discovery efforts.